Cas no 6948-58-9 (Benzeneacetonitrile, a-(benzoyloxy)-4-methoxy-)

• Product Name: Benzeneacetonitrile, a-(benzoyloxy)-4-methoxy-
• CAS No: 6948-58-9
• MF: C₁₆H₁₃NO₃
• MW: 267.279324293137
• CID: 510898
• PubChem ID: 244693
• Update Time: 2025-04-19

Benzeneacetonitrile, a-(benzoyloxy)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(benzoyloxy)-4-methoxy-
• α-(Benzoyloxy)-4-methoxybenzeneacetonitrile
• (+-)-Benzoyloxy-(4-methoxy-phenyl)-essigsaeure-nitril
• 1-[(dimethylamino)methyl]-1-methylprop
• 2-(benzoyloxy)-2-(4-methoxyphenyl)acetonitrile
• 2-benzoyloxy-1-dimethylamino-2-methyl-butane
• 2-benzoyloxy-2(4-methoxyphenyl)acetonitrile
• 2-Butanol, 1-(dimethylamino)-2-methyl-, benzoate
• Amylocaine
• Amylocaine [BAN]
• Benzoyloxy-(4-methoxy-phenyl)-acetonitril
• benzoyloxy-(4-methoxy-phenyl)-acetonitrile
• BRN 2453568
• EINECS 211-411-1
• Stovaine
• Cyano(4-methoxyphenyl)methyl benzoate #
• Mandelonitrile, p-methoxy-, benzoate (ester)
• NSC55790
• AKOS024325709
• BENZOIC ACID CYANO-(4-METHOXY-PHENYL)-METHYL ESTER
• NCIOpen2_002076
• NSC-55790
• 6948-58-9
• Benzeneacetonitrile, .alpha.-(benzoyloxy)-4-methoxy-
• UZTVZFUYUHGEIA-UHFFFAOYSA-N

• Inchi： 1S/C16H13NO3/c1-19-14-9-7-12(8-10-14)15(11-17)20-16(18)13-5-3-2-4-6-13/h2-10,15H,1H3
• InChI Key： UZTVZFUYUHGEIA-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C(C#N)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 267.08959
• Monoisotopic Mass: 267.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 442.1°Cat760mmHg
• Flash Point: 193°C
• Refractive Index: 1.576
• PSA: 59.32
• LogP: 3.11688